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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

A comprehensive analysis of long-term clinical data reveals the superior bioavailability and

bone health benefits of calcium citrate malate (CCM) supplementation compared to other

calcium forms, particularly in key demographics. This guide provides an in-depth comparison,

supported by experimental data and detailed methodologies, for researchers, scientists, and

drug development professionals.

Calcium citrate malate, a soluble complex of calcium, citric acid, and malic acid, has

consistently demonstrated a significant advantage in promoting bone health. Its enhanced

absorption, even in individuals with low stomach acid, sets it apart from the more commonly

used calcium carbonate.[1] This guide synthesizes the findings from pivotal long-term studies

to offer a clear perspective on the efficacy of CCM.

Comparative Efficacy of Calcium Supplementation:
A Quantitative Overview
Long-term clinical trials have provided robust evidence supporting the efficacy of calcium
citrate malate in improving bone mineral density (BMD) and potentially reducing fracture risk.
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The following tables summarize the key quantitative outcomes from seminal studies comparing

CCM with calcium carbonate and placebo.

Table 1: Impact of Calcium Supplementation on Bone Mineral Density in Postmenopausal

Women

Study
Participant
Group

Intervention Duration

Change in
Bone Mineral
Density (% per
year)

Dawson-Hughes

et al. (1990)

Late

postmenopausal

women with low

dietary calcium

(<400 mg/day)

Calcium Citrate

Malate (500

mg/day

elemental Ca)

2 years

Spine: +1.03%,

Femoral Neck:

+1.05%, Radius:

+1.05%

Calcium

Carbonate (500

mg/day

elemental Ca)

2 years

Spine: -2.54%,

Femoral Neck:

+0.08%, Radius:

+0.24%

Placebo 2 years

Spine: -2.85%,

Femoral Neck:

-2.11%, Radius:

-2.33%

Source: Dawson-Hughes et al., 1990[2]

Table 2: Efficacy of Calcium Supplementation on Bone Mineral Density in Children
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Study
Participant
Group

Intervention Duration

Mean
Difference in
BMD Increase
(Supplement
vs. Placebo)

Johnston et al.

(1992)

Prepubertal

identical twins

Calcium Citrate

Malate (1000

mg/day

elemental Ca)

3 years

Midshaft Radius:

5.1%, Distal

Radius: 3.8%,

Lumbar Spine:

2.8%

Source: Johnston et al., 1992[3]

Unraveling the Experimental Framework:
Methodologies of Key Clinical Trials
The robust findings supporting calcium citrate malate's efficacy are grounded in meticulously

designed clinical trials. Understanding the experimental protocols is crucial for interpreting the

data accurately.

Experimental Protocol: Dawson-Hughes et al. (1990) -
Calcium Supplementation in Postmenopausal Women

Study Design: A two-year, double-blind, placebo-controlled, randomized trial.[2]

Participants: 301 healthy postmenopausal women, stratified by dietary calcium intake (<400

mg/day or 400-650 mg/day).[2]

Intervention: Participants were randomly assigned to one of three groups:

Calcium Citrate Malate (500 mg elemental calcium per day)

Calcium Carbonate (500 mg elemental calcium per day)

Placebo[2]
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Outcome Measures: Bone mineral density was measured at the spine, femoral neck, and

radius at baseline and annually for two years using dual-photon absorptiometry.

Statistical Analysis: Analysis of variance was used to compare the changes in bone density

among the three groups.

Experimental Protocol: Johnston et al. (1992) - Calcium
Supplementation in Children

Study Design: A three-year, double-blind, placebo-controlled trial.[3]

Participants: 70 pairs of identical twins (aged 6 to 14 years). One twin in each pair was

randomly assigned to the treatment group and the other to the placebo group.[3]

Intervention:

Treatment Group: 1000 mg of elemental calcium per day as calcium citrate malate.[3]

Placebo Group: A placebo tablet.[3]

Outcome Measures: Bone mineral density was measured at the radius, hip, and spine using

single-photon and dual-energy X-ray absorptiometry at baseline and at regular intervals over

the three years.[3]

Statistical Analysis: The differences in the change in bone mineral density between the

supplemented and placebo twins were analyzed.

Visualizing the Mechanisms: Signaling Pathways
and Experimental Workflow
To further elucidate the biological processes and research methodologies, the following

diagrams, created using the DOT language, illustrate a key signaling pathway and a

generalized experimental workflow.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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